Cas no 2138585-27-8 (3-(3-iodophenyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine)

• Product Name: 3-(3-iodophenyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine
• CAS No: 2138585-27-8
• MF: C₁₅H₁₈IN₃
• MW: 367.22799539566
• CID: 6416943
• PubChem ID: 165501096
• Update Time: 2025-10-28

3-(3-iodophenyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-iodophenyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine
• 3-(3-iodophenyl)-1-[(3-methylcyclobutyl)methyl]-1H-pyrazol-5-amine
• 2138585-27-8
• EN300-1179467

• Inchi： 1S/C15H18IN3/c1-10-5-11(6-10)9-19-15(17)8-14(18-19)12-3-2-4-13(16)7-12/h2-4,7-8,10-11H,5-6,9,17H2,1H3
• InChI Key： CFOCOWDRQYCHNH-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C1C=C(N)N(CC2CC(C)C2)N=1

Computed Properties

• Exact Mass: 367.05455g/mol
• Monoisotopic Mass: 367.05455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(3-iodophenyl)-1-(3-methylcyclobutyl)methyl-1H-pyrazol-5-amine

3-(3-IodoPhenyl)-1-(3-MethylCycloButyl)Methyl-1H-Pyrazol-5-Amine (CAS No: 2138585-27-8)

The compound 3-(3-IodoPhenyl)-1-(3-MethylCycloButyl)Methyl-1H-Pyrazol-5-Amine (CAS No: 2138585-27-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design and as functional materials due to their unique electronic properties and structural diversity.

The molecular structure of 3-(3-IodoPhenyl)-1-(3-MethylCycloButyl)Methyl-1H-Pyrazol-5-Amine is characterized by a pyrazole ring system, which serves as the central scaffold. The pyrazole ring is substituted at position 5 with an amino group (-NH₂), while positions 1 and 3 are substituted with a methyl group attached to a cyclobutane ring and an iodophenyl group, respectively. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various applications.

Recent studies have highlighted the potential of pyrazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the role of pyrazole-based compounds in targeting specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of an iodophenyl group in this compound introduces additional electronic versatility, which can enhance its binding affinity to biological targets.

The synthesis of 3-(3-IodoPhenyl)-1-(3-MethylCycloButyl)Methyl-1H-Pyrazol-5-Amine involves a multi-step process that typically includes nucleophilic substitution reactions, coupling reactions, and cyclization steps. The use of advanced catalytic systems and green chemistry principles has enabled researchers to optimize the synthesis pathway, reducing waste and improving yield.

In terms of applications, this compound has shown promise in the field of materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The integration of pyrazole derivatives into these devices has been shown to improve device performance by enhancing charge transport properties.

Furthermore, the presence of a cyclobutane ring in this compound introduces strain into the molecule, which can be exploited for specific applications. For example, strained rings are known to enhance reactivity in certain chemical transformations, making this compound a valuable tool in organic synthesis.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of pyrazole-based compounds like this one. High-throughput screening methods combined with machine learning algorithms have enabled researchers to predict potential biological targets and optimize lead compounds for drug development.

In conclusion, 3-(3-IodoPhenyl)-1-(3-MethylCycloButyl)Methyl-1H-Pyrazol-5-Amine (CAS No: 2138585-27-8) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials.